Cas no 921577-76-6 (1-(2,3-dihydro-1H-indol-1-yl)-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}ethan-1-one)

• Product Name: 1-(2,3-dihydro-1H-indol-1-yl)-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}ethan-1-one
• CAS No: 921577-76-6
• MF: C₂₅H₂₇N₃O₂
• MW: 401.500786066055
• CID: 6204445
• PubChem ID: 16801824
• Update Time: 2025-10-29

1-(2,3-dihydro-1H-indol-1-yl)-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-indol-1-yl)-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}ethan-1-one
• AKOS024631712
• 1-(indolin-1-yl)-2-((2-(3-methylpiperidin-1-yl)quinolin-8-yl)oxy)ethanone
• F2255-0273
• 921577-76-6
• 1-(2,3-dihydro-1H-indol-1-yl)-2-{[2-(3-methylpiperidin-1-yl)quinolin-8-yl]oxy}ethan-1-one
• 1-(2,3-dihydroindol-1-yl)-2-[2-(3-methylpiperidin-1-yl)quinolin-8-yl]oxyethanone

• Inchi： 1S/C25H27N3O2/c1-18-6-5-14-27(16-18)23-12-11-20-8-4-10-22(25(20)26-23)30-17-24(29)28-15-13-19-7-2-3-9-21(19)28/h2-4,7-12,18H,5-6,13-17H2,1H3
• InChI Key： HXACBNBPHPFHMA-UHFFFAOYSA-N
• SMILES： O(CC(N1C2C=CC=CC=2CC1)=O)C1=CC=CC2C=CC(=NC=21)N1CCCC(C)C1

Computed Properties

• Exact Mass: 401.21032711g/mol
• Monoisotopic Mass: 401.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 45.7Ų

Additional information on 1-(2,3-dihydro-1H-indol-1-yl)-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}ethan-1-one

Comprehensive Overview of 1-(2,3-dihydro-1H-indol-1-yl)-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}ethan-1-one (CAS No. 921577-76-6)

1-(2,3-dihydro-1H-indol-1-yl)-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}ethan-1-one (CAS No. 921577-76-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of quinoline derivatives, which are widely studied for their biological activities and therapeutic potential. The presence of both indole and piperidine moieties in its structure makes it a versatile candidate for drug discovery and development.

The molecular formula of 1-(2,3-dihydro-1H-indol-1-yl)-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}ethan-1-one is C25H27N3O2, with a molecular weight of approximately 401.5 g/mol. Its complex structure includes a quinoline core substituted with a 3-methylpiperidin-1-yl group and an indole-derived ethanone side chain. This combination of functional groups contributes to its unique physicochemical properties, such as moderate solubility in organic solvents and potential for hydrogen bonding interactions.

Recent studies have explored the potential applications of CAS No. 921577-76-6 in medicinal chemistry, particularly in the development of novel kinase inhibitors and GPCR modulators. Researchers are particularly interested in its ability to interact with various biological targets due to its structural similarity to known pharmacophores. The compound's quinoline-8-yloxy moiety has been identified as a key feature for potential bioactivity, while the 2,3-dihydro-1H-indol-1-yl group may contribute to improved pharmacokinetic properties.

In the context of current pharmaceutical trends, 1-(2,3-dihydro-1H-indol-1-yl)-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}ethan-1-one aligns with the growing interest in targeted therapies and precision medicine. The compound's structural complexity allows for potential modifications that could lead to the development of more selective and effective therapeutic agents. Its relevance to cancer research and neurodegenerative diseases has been particularly noted in recent scientific literature.

The synthesis of CAS No. 921577-76-6 typically involves multi-step organic reactions, including N-alkylation, ether formation, and ketone condensation processes. Researchers emphasize the importance of optimizing reaction conditions to improve yield and purity, as the compound's complex structure presents synthetic challenges. Recent advancements in flow chemistry and catalytic methods have shown promise in facilitating the production of such intricate molecules.

From a commercial perspective, 1-(2,3-dihydro-1H-indol-1-yl)-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}ethan-1-one is primarily available as a research chemical for pharmaceutical development and academic studies. The global market for such specialized compounds has been growing steadily, driven by increased investment in drug discovery and biotechnology research. Suppliers typically offer this compound in milligram to gram quantities, with purity levels ranging from 95% to 98% for most research applications.

Quality control for CAS No. 921577-76-6 involves rigorous analytical techniques, including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's identity, purity, and stability, which are critical factors for research applications. Proper storage conditions typically recommend protection from light and moisture, with temperatures maintained between 2-8°C for long-term preservation.

The safety profile of 1-(2,3-dihydro-1H-indol-1-yl)-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}ethan-1-one is still under investigation, as comprehensive toxicological studies are ongoing. Researchers working with this compound are advised to follow standard laboratory safety protocols, including the use of personal protective equipment and proper ventilation. While not classified as hazardous under current regulations, prudent handling practices are recommended due to the limited available safety data.

Future research directions for CAS No. 921577-76-6 may focus on exploring its potential as a scaffold for drug development, particularly in areas such as central nervous system disorders and inflammatory conditions. The compound's structural features suggest possible activity against various biological targets, making it a promising candidate for further investigation. Additionally, researchers are exploring its potential in combination therapies and as a chemical probe for studying biological pathways.

In conclusion, 1-(2,3-dihydro-1H-indol-1-yl)-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}ethan-1-one (CAS No. 921577-76-6) represents an important compound in modern pharmaceutical research. Its unique structural characteristics and potential biological activities make it a valuable subject for ongoing scientific exploration. As research continues to uncover its properties and applications, this compound may contribute significantly to advancements in medicinal chemistry and therapeutic development.